N-allyl-2-(2-methylphenoxy)acetamide

• IUPAC Name: 2-(2-methylphenoxy)-N-prop-2-enylacetamide
• InChI: InChI=1S/C12H15NO2/c1-3-8-13-12(14)9-15-11-7-5-4-6-10(11)2/h3-7H,1,8-9H2,2H3,(H,13,14)
• InChI Key: OLLWSSFNIQURDU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NCC=C
• Molecular Formula: C12H15NO2
• Molecular Weight: 205.25 g/mol

Description

N-allyl-2-(2-methylphenoxy)acetamide, also known as AMA or Allyl-2-Methoxyphenylacetamide, is a chemical compound that has been studied for its potential use in various scientific applications. This compound is synthesized through a straightforward method and has been found to have promising biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-allyl-2-(2-methylphenoxy)acetamide is not fully understood. However, it has been found to inhibit the production of pro-inflammatory cytokines and increase the production of anti-inflammatory cytokines. It also acts on the central nervous system, reducing pain and fever.
Biochemical and Physiological Effects:
This compound has been found to have promising biochemical and physiological effects. It has been shown to reduce inflammation, pain, and fever. It also has potential neuroprotective effects and has been studied for its potential use in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of N-allyl-2-(2-methylphenoxy)acetamide is its ease of synthesis and high yield. It has also been found to have promising biochemical and physiological effects. However, one limitation is that the mechanism of action is not fully understood, which makes it difficult to optimize its use in various applications.

Future Directions

There are several future directions for the study of N-allyl-2-(2-methylphenoxy)acetamide. One direction is to further explore its potential use in the treatment of various diseases, such as Alzheimer's disease, Parkinson's disease, and cancer. Another direction is to study the mechanism of action in more detail to optimize its use in various applications. Additionally, further research is needed to fully understand the advantages and limitations of this compound in lab experiments.

Synthesis Methods

N-allyl-2-(2-methylphenoxy)acetamide is synthesized through a simple reaction between 2-methylphenol and allyl chloroacetate, followed by a reaction with ammonia. This reaction yields this compound as a white crystalline solid. The synthesis method is straightforward, and the compound can be easily obtained in high yield.

Scientific Research Applications

N-allyl-2-(2-methylphenoxy)acetamide has been studied for its potential use in various scientific applications. It has been found to have promising anti-inflammatory, analgesic, and antipyretic effects. It has also been studied for its potential use in the treatment of various diseases, such as Alzheimer's disease, Parkinson's disease, and cancer.